2-(2-Ethoxyphenyl)-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-(2-ethoxyphenyl)-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C12H11NO3S/c1-2-16-10-6-4-3-5-8(10)11-13-9(7-17-11)12(14)15/h3-7H,2H2,1H3,(H,14,15)
• InChI Key: AAXQOAAWMHGLBN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NC(=CS2)C(=O)O
• Molecular Formula: C12H11NO3S
• Molecular Weight: 249.29 g/mol
• CAS No.: 1047309-49-8

Description

Synthesis Analysis

This involves detailing the methods and reagents used in the synthesis of the compound. It may also include yield, purity, and characterization of the synthesized compound.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the conditions, reagents, and mechanisms of the reactions.

Physical and Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, and stability. It may also include studying the compound’s reactivity.

Scientific Research Applications

Organic Synthesis

• Reaction with Acylaminocyanoesters : A study demonstrated that 2-acylamino-2-cyanoacetic acid ethyl esters react with a specific disulfide to form 2-alkyl(aryl)-5-aminothiazole-4-carboxylic acid ethyl esters. The structure was confirmed through spectroscopic means and X-ray crystallography, showing a near coplanar arrangement of the thiazole ring, nitrogen, and carbonyl group, indicating a resonance interaction (Golankiewicz et al., 1985).

Materials Science

• Liquid Crystalline Behaviors : Carboxylic acid derivatives containing the 1,3,4-thiadiazole ring were synthesized and analyzed for their liquid crystalline behaviors. The study found that compounds with longer carbon chains displayed a specific phase, with properties affected by the length of the alkoxy chain attached to the phenyl moiety (Jaffer et al., 2017).

Corrosion Inhibition

• Mild Steel Corrosion Inhibition : Research on thiazole hydrazones (similar in structure to the compound ) revealed their potential in inhibiting mild steel corrosion in acid media. The study combined thermodynamic, electrochemical, and quantum chemical methods to demonstrate the effectiveness of these inhibitors, which functioned by suppressing both anodic and cathodic processes of corrosion (Chaitra et al., 2016).

Biochemical Studies

• Widespread Occurrence in Biological Material : A study identified 2-acetylthiazole-4-carboxylic acid in a range of organisms, including eukaryotes, archaebacteria, and eubacteria. Given its wide distribution and reactive carbonyl group, the compound was proposed as a previously undescribed coenzyme (White, 1990).

Antimicrobial Activities

• Antimicrobial Properties : Various derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid, which share a structural similarity with the compound , were synthesized and evaluated for antimicrobial activities against several microbial strains, showing significant activity (Noolvi et al., 2016).

• Synthesis and Antimicrobial Evaluation : Another study focused on the synthesis of 1,3,4-thiadiazole derivatives of a related compound and their evaluation for antimicrobial properties. These compounds showed noteworthy activity against different microbial strains (Patel et al., 2011).

Mechanism of Action

If the compound is biologically active, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems.

Safety and Hazards

This involves studying the toxicity, flammability, and environmental impact of the compound. Material safety data sheets (MSDS) are often used as a source of this information.

Future Directions

This involves discussing potential future research directions. It could include potential applications, modifications to improve its properties, or further studies to better understand its properties.